N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide

• IUPAC Name: N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C21H28N2O3S/c1-27(25,26)23-6-2-3-17-10-18(4-5-19(17)23)22-20(24)21-11-14-7-15(12-21)9-16(8-14)13-21/h4-5,10,14-16H,2-3,6-9,11-13H2,1H3,(H,22,24)
• InChI Key: SNGYFSPXFZAUHN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)adamantane-1-carboxamide, also known as MSQA, is a small molecule that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. The compound is an adamantane derivative that has been shown to exhibit potent antiviral activity against a range of viruses, including influenza A and B, respiratory syncytial virus, and human parainfluenza virus.

Scientific Research Applications

Catalysis and Organic Synthesis

Research in catalysis and organic synthesis has demonstrated the utility of sulfonyl and adamantane moieties in enhancing reaction processes. For instance, the copper(II)-catalyzed remote sulfonylation of aminoquinolines with sodium sulfinates represents a noteworthy advancement, utilizing environmentally benign byproducts and offering a more pleasant and eco-friendly alternative to traditional methods (Chengcai Xia et al., 2016). Additionally, the efficient synthesis of sulfonated quinoline diones via copper catalyzed sulfonylation of activated alkenes with sulfonylhydrazides highlights the role of sulfonyl groups in facilitating novel organic transformations (Shucheng Wang et al., 2016).

Materials Science

In materials science, adamantane and sulfonyl derivatives have been utilized to create polymers with unique properties. For example, the synthesis and characterization of new polyamide-imides containing pendent adamantyl groups have led to materials with high thermal stability and mechanical strength, suitable for advanced applications (D. Liaw & Been-Yang Liaw, 2001). This research underlines the potential of incorporating adamantane structures into polymers for enhanced performance.

Pharmacology and Drug Development

While direct applications in pharmacology for the specified compound were not identified, the study of N-sulfonyl derivatives as antagonists for NMDA and AMPA receptors offers a glimpse into the therapeutic potential of related structures (S. Hays et al., 1993). These findings suggest that sulfonyl and adamantane derivatives could play a role in the development of new drugs targeting neurological pathways.